Cas no 24816-23-7 (2,6-Octadienedioic acid, (E,E)-)

2,6-Octadienedioic acid, (E,E)- structure
24816-23-7 structure
Product Name:2,6-Octadienedioic acid, (E,E)-
CAS No:24816-23-7
MF:C8H10O4
MW:170.162602901459
CID:1418425
PubChem ID:53883117
Update Time:2025-04-20

2,6-Octadienedioic acid, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadienedioic acid, (E,E)-
    • octa-2,6-dienedioic acid
    • DTXSID70707377
    • 24816-23-7
    • Inchi: 1S/C8H10O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)
    • InChI Key: HLEWRNFSHDSFFF-UHFFFAOYSA-N
    • SMILES: OC(C=CCCC=CC(=O)O)=O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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